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Compound of Interest

Compound Name: NHE3-IN-2

Cat. No.: B2724591

Essential Safety and Handling Guide for NHE3-IN-2

This document provides immediate safety, handling, and disposal protocols for the Na+/H+
exchanger-3 (NHE3) inhibitor, NHE3-IN-2. Researchers, scientists, and drug development
professionals should review this information thoroughly before handling the compound to
ensure laboratory safety and proper experimental execution.

Chemical and Safety Data

The following table summarizes the key chemical and safety information for NHE3-IN-2. This
data has been compiled from supplier safety data sheets and product information pages.
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Chemical Name

6-Chloro-4-phenyl-2-

quinazolinyl-guanidine

[1](2]

CAS Number 92434-13-4 [2]
Molecular Formula C15H12CIN5 [2]
Molecular Weight 297.74 g/mol [2]
Purity 98.65% [1]
Solubility DMSO: = 3.33 mg/mL (11.18 (2]

mM)

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1
month (protect from light)

[1]3]

Appearance

Solid powder

Hazard Statements

Harmful if swallowed. Causes
skin irritation. Causes serious
eye irritation. May cause

respiratory irritation.

[4]

Precautionary Statements

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wash skin thoroughly after
handling. Do not eat, drink or
smoke when using this
product. Wear protective
gloves/eye protection/face

protection.

[4]115]

Operational and Disposal Plans

This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of NHE3-IN-2 in a laboratory setting.

Personal Protective Equipment (PPE)
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When handling NHE3-IN-2, the following personal protective equipment is mandatory:
o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Chemical-resistant protective gloves (e.g., nitrile).

o Skin and Body Protection: A lab coat or other impervious clothing.

o Respiratory Protection: A suitable respirator should be used when handling the solid
compound to avoid inhalation of dust.[4]

Stock Solution Preparation

Proper preparation of stock solutions is critical for experimental accuracy and safety.

Environment: Perform all weighing and initial dissolution steps within a chemical fume hood
to minimize inhalation exposure.

e Solvent: Use newly opened, anhydrous DMSO for optimal solubility.[1] Hygroscopic DMSO
can significantly impact the solubility of the product.

e Procedure:
o To prepare a 10 mM stock solution, add 335.9 yL of DMSO to 1 mg of NHE3-IN-2.[2]

o To aid dissolution, the solution can be warmed to 37°C or 60°C and sonicated in an
ultrasonic bath.[2]

o Storage: Once prepared, aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month,
protected from light.[1]

Experimental Workflow: In Vitro Assay (Caco-2 Cells)

The following is a generalized workflow for an in vitro experiment using NHE3-IN-2 with Caco-2
cells, a human colon adenocarcinoma cell line commonly used to study NHE3 activity.[6][7][8]

e Cell Culture: Culture Caco-2 cells until they form a confluent monolayer.
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e Compound Dilution:
o On the day of the experiment, thaw a single-use aliquot of the NHE3-IN-2 stock solution.

o Prepare the desired working concentrations by diluting the stock solution in the
appropriate cell culture medium. Keep the final DMSO concentration in the medium low
(typically <0.5%) to avoid solvent effects on the cells.

e Cell Treatment:
o Remove the culture medium from the Caco-2 cells.
o Add the medium containing the desired concentration of NHE3-IN-2 to the cells.
o Incubate for the predetermined experimental time.

o Post-Treatment Analysis: Proceed with the specific assay to measure NHE3 activity or other
downstream effects.

Disposal Plan

Proper disposal of NHE3-IN-2 and contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

e Unused Compound: Unwanted or expired solid NHE3-IN-2 should be disposed of as
hazardous chemical waste. Do not discard in the regular trash or down the drain.

e Liquid Waste:

o Collect all liquid waste containing NHE3-IN-2 (e.g., unused diluted solutions, cell culture
medium from treated cells) in a designated, sealed, and properly labeled hazardous waste
container.

o The waste container should be stored in a secondary containment bin.

e Contaminated Labware:
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o Solid Waste: Pipette tips, centrifuge tubes, and other disposable labware that have come
into contact with NHE3-IN-2 should be collected in a designated hazardous waste bag.

o Glassware: Reusable glassware must be decontaminated. The initial rinse should be
collected as hazardous waste. After the initial rinse, the glassware can be washed
according to standard laboratory procedures.

o Disposal Procedure: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal.

Visualized Workflow

The following diagram illustrates the key steps in the handling and experimental workflow for
NHE3-IN-2.

Preparation Experimentation

Click to download full resolution via product page

Caption: Workflow for handling NHE3-IN-2 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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